Cas no 60232-11-3 (2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid)

60232-11-3 structure
Product name:2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid
2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid Properties
Names and Identifiers
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- 2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid
- 60232-11-3
- DTXSID60975649
- 1H-Indene-5-acetic acid, 2,3-dihydro-alpha-methyl-2-phenyl-
- Acide (phenyl-2' indanyl-5')-2 proponique [French]
- 2,3-Dihydro-alpha-methyl-2-phenyl-1H-indene-5-acetic acid
- Acide (phenyl-2' indanyl-5')-2 proponique
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- Inchi: InChI=1S/C18H18O2/c1-12(18(19)20)14-7-8-15-10-16(11-17(15)9-14)13-5-3-2-4-6-13/h2-9,12,16H,10-11H2,1H3,(H,19,20)
- InChIKey: DWNUMPHHRWTUML-UHFFFAOYSA-N
- SMILES: CC(C1=CC2=C(CC(C2)C3=CC=CC=C3)C=C1)C(=O)O
Computed Properties
- 精确分子量: 266.13074
- 同位素质量: 266.130679813g/mol
- Isotope Atom Count: 0
- 氢键供体数量: 1
- 氢键受体数量: 2
- 重原子数量: 20
- 可旋转化学键数量: 3
- 复杂度: 345
- 共价键单元数量: 1
- 确定原子立构中心数量: 0
- 不确定原子立构中心数量: 2
- 确定化学键立构中心数量: 0
- 不确定化学键立构中心数量: 0
- XLogP3: 4
- 拓扑分子极性表面积: 37.3Ų
Experimental Properties
- PSA: 37.3
2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid Literature
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Mariana E. Ghica,Sérgio Soler,Iluminada Gallardo,Agnès Pallier,Ana M. S. Cardoso,Christopher M. A. Brett,Éva Tóth Dalton Trans., 2019,48, 3249-3262
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Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
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Zhaojun Li,Xiaofeng Xu,Wei Zhang,Xiangyi Meng,Zewdneh Genene,Wei Ma,Wendimagegn Mammo,Arkady Yartsev,Mats R. Andersson,René A. J. Janssen,Ergang Wang Energy Environ. Sci., 2017,10, 2212-2221
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Tai-Ping Gao,Jun-Bing Lin,Xiu-Qin Hu,Peng-Fei Xu Chem. Commun., 2014,50, 8934-8936
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Andrew S. Clark,Adriana San-Miguel Lab Chip, 2021,21, 3762-3774
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Carmine Coluccini,Dario Pasini,Angelo Taglietti Dalton Trans., 2007, 1588-1592
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Violetta Olszowka,Larisa Tsarkova Soft Matter, 2009,5, 812-819
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Ling-Bao Xing,Xiao-Jun Wang,Cheng-Juan Wu,Bin Chen,Hai-Feng Ji,Li-Zhu Wu,Chen-Ho Tung Anal. Methods, 2017,9, 3356-3360
60232-11-3 (2-(2-phenyl-2,3-dihydro-1H-inden-5-yl)propanoic acid) Related Products
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